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Compound of Interest

Compound Name: Diethyl propylmalonate

Cat. No.: B018023

An In-depth Technical Guide to the Physical and Chemical Properties of Diethyl
Propylmalonate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical and chemical
properties of diethyl propylmalonate. The information is presented in a structured format to
facilitate easy access and comparison, with detailed experimental protocols and visualizations
to support laboratory applications and theoretical understanding.

Physical Properties

Diethyl propylmalonate is a colorless liquid with properties that have been well-characterized.
[11[2][3][4][5] These properties are crucial for its handling, storage, and application in various
chemical syntheses. A summary of its key physical constants is provided in the table below.

Table 1: Physical Properties of Diethyl Propylmalonate
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Property Value Reference
Molecular Formula C10H1804 [1112]141161
Molecular Weight 202.25 g/mol [1][2][4]116]
Appearance Clear, colorless liquid/oll [2][5]
Boiling Point 221-222 °C (at 760 mmHg) [1114]
Density 0.987 g/mL at 25 °C [1][4][5]
Refractive Index (n20/D) 1.418 [11[4115]
Flash Point 92 °C (197.6 °F) - closed cup [1114]

Insoluble in water. Soluble in
Solubility dichloromethane, ethanol, and [2][5]

ethyl acetate.

Chemical Properties and Reactivity

The chemical behavior of diethyl propylmalonate is primarily dictated by the presence of the
ester functional groups and the acidic a-hydrogen. This structure allows for a range of
important chemical transformations, most notably in the synthesis of carboxylic acids and other
functionalized molecules.

Enolate Formation and Alkylation (Malonic Ester
Synthesis)

One of the most significant reactions involving diethyl propylmalonate is its use in the malonic
ester synthesis. The methylene proton positioned between the two carbonyl groups is acidic
(pKa = 13) and can be readily removed by a moderately strong base, such as sodium ethoxide,
to form a stable enolate ion.[7] This nucleophilic enolate can then react with an alkyl halide in
an SN2 reaction to form a C-alkylated derivative. This process can be repeated to introduce a
second alkyl group.[7]
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Malonic Ester Synthesis Pathway
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Caption: General workflow of the malonic ester synthesis.

Hydrolysis and Decarboxylation

Following alkylation, the resulting substituted diethyl malonate can be hydrolyzed to the
corresponding dicarboxylic acid using aqueous acid and heat.[7] The substituted malonic acid
is unstable to heat and readily undergoes decarboxylation (loss of CO2) to yield a substituted
carboxylic acid.[7]

Other Reactions

Diethyl propylmalonate can participate in various other reactions typical of esters and
compounds with active methylene groups. These include transesterification in the presence of
other alcohols and condensation reactions.

Spectroscopic Data

Spectroscopic analysis is essential for the identification and characterization of diethyl
propylmalonate.

Table 2: Spectroscopic Data for Diethyl Propylmalonate
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Technique

Key Features

Reference

1H NMR

Signals corresponding to the
ethyl ester groups (triplet and
quartet) and the propyl group
(triplet, sextet, and triplet), as
well as a characteristic signal
for the a-hydrogen.

[8]

13C NMR

Resonances for the carbonyl
carbons, the a-carbon, and the
carbons of the ethyl and propyl

groups.

[8]1°]

Infrared (IR) Spectroscopy

Strong absorption band
characteristic of the C=0
stretching of the ester group
(around 1730-1750 cm1), and

C-H stretching vibrations.

[8]

Mass Spectrometry (MS)

The mass spectrum shows
fragmentation patterns
corresponding to the loss of
ethoxy and other alkyl groups.
A prominent peak corresponds
to the loss of the diethyl
malonate moiety (M-159).

[8110]

Experimental Protocols

The following sections provide detailed methodologies for determining the key physical

properties of diethyl propylmalonate.

Determination of Boiling Point (Micro-Boiling Point

Method)

This method is suitable for small sample volumes and provides a reasonably accurate

measurement of the boiling point.
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Boiling Point Determination Workflow

Sample Preparation

Glace ~0.5 mL of diethyl propylmalonate into a small test tube)

Y

Insert a sealed capillary tube (sealed end up) into the test tube.

:

(Attach the test tube to a thermometer)

Measurement

Click to download full resolution via product page

Caption: Workflow for determining the boiling point.
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Determination of Density

The density of diethyl propylmalonate can be determined by accurately measuring the mass
of a known volume.

Density Determination Workflow

Procedure

GVeigh a clean, dry graduated cylinder or pycnometeD

:

Gdd a known volume of diethyl propylmalonate)

:

(Reweigh the container with the quuid)

Calculation

Click to download full resolution via product page

Caption: Workflow for determining density.

Determination of Refractive Index

An Abbe refractometer is commonly used to measure the refractive index of liquids.
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Refractive Index Determination Workflow

Procedure

Galibrate the Abbe refractometer with a standard (e.qg., distilled water))

:

Glace a few drops of diethyl propylmalonate on the prism)

:

Glose the prism and allow the temperature to equilibrate (typically 20°C))

:

C’-\djust the instrument to bring the borderline into focus)

:

Gead the refractive index from the scale)

Click to download full resolution via product page

Caption: Workflow for determining the refractive index.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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